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Compound of Interest

Compound Name: Cefpodoxime-d3

Cat. No.: B7825953 Get Quote

Cefpodoxime-d3: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Cefpodoxime-d3, a deuterated internal standard used in the quantification of the third-

generation cephalosporin antibiotic, cefpodoxime.[1][2] The information is compiled from safety

data sheets (SDS) and chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties
Cefpodoxime-d3 is the deuterated analog of Cefpodoxime. Below is a summary of its key

chemical and physical properties.
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Property Value Source

Chemical Name

(6R,7R)-7-[[(2Z)-2-(2-amino-

1,3-thiazol-4-yl)-2-

(trideuteriomethoxyimino)acety

l]amino]-3-(methoxymethyl)-8-

oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

[3]

Synonyms

Cefpodoxime-d3 Acid,

(6R,7R)-7-((Z)-2-(2-

aminothiazol-4-yl)-2-

((methoxy-

d3)imino)acetamido)-3-

(methoxymethyl)-8-oxo-5-thia-

1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

[3]

CAS Number 2477791-28-7 [3]

Molecular Formula C₁₅H₁₄D₃N₅O₆S₂ [2]

Molecular Weight 430.5 g/mol [2][3]

Appearance Not determined

Solubility
DMSO: Slightly Soluble,

Methanol: Slightly Soluble
[2]

Storage Temperature -20°C [2]

Stability ≥ 4 years [2]

Hazard Identification and Classification
Cefpodoxime-d3 is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary health hazards are

related to sensitization.
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Hazard Class GHS Classification Hazard Statement

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.

GHS Pictogram:

Health Hazard (GHS08)

Signal Word: Danger

Toxicological Information
Detailed toxicological studies for Cefpodoxime-d3 are not widely available. However,

information on the parent compound, Cefpodoxime, provides some insight.

Effect Observation

Acute Oral Toxicity

In rodent studies with the parent compound, a

single 5 g/kg oral dose produced no adverse

effects.[4]

Skin Irritation No irritant effect.

Eye Irritation No irritating effect.

Sensitization
Sensitization is possible through inhalation and

skin contact.

Carcinogenicity
Not listed as a carcinogen by IARC, NTP, or

OSHA.
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Proper handling and storage are crucial to minimize health risks and maintain the integrity of

Cefpodoxime-d3.

Safe Handling
Ventilation: Ensure good ventilation or work in a fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye

protection.[5][6]

Hygiene: Wash hands thoroughly after handling. Avoid contact with skin and eyes.[5][7]

Dust Formation: Avoid generating dust.[7]

Storage
Temperature: Store at -20°C for long-term stability.[2]

Container: Keep the container tightly closed in a dry and well-ventilated place.[7]

Incompatibilities: Keep away from oxidizing agents and highly alkaline or acidic materials.[8]

Experimental Protocols and Workflows
While specific experimental protocols for the safety assessment of Cefpodoxime-d3 are not

detailed in the available literature, the following diagrams illustrate standardized workflows for

handling and emergency response based on the provided safety data.
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Hazard Assessment

Mitigation and Handling

Review Safety Data Sheet (SDS)
Identify Hazards:

- Respiratory Sensitizer (H334)
- Skin Sensitizer (H317)

Engineering Controls:
- Use in well-ventilated area

- Fume hood
Implement Controls

Personal Protective Equipment (PPE):
- Gloves

- Lab Coat
- Safety Glasses

Select Appropriate

Safe Handling Practices:
- Avoid dust generation
- Wash hands after use

Click to download full resolution via product page

Diagram 1: Hazard Identification and Mitigation Workflow for Cefpodoxime-d3.

Required Personal Protective Equipment

Handling Cefpodoxime-d3

Impervious Gloves Protective Lab Coat Safety Glasses with Side Shields Respiratory Protection (if dust is generated)

Conditional

Click to download full resolution via product page

Diagram 2: Personal Protective Equipment (PPE) for Handling Cefpodoxime-d3.

First Aid Measures
In case of exposure, follow these first aid measures:
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, call a physician.[6]

Skin Contact

Wash off with soap and plenty of water. If skin

irritation or rash occurs, get medical advice.[5]

[6]

Eye Contact Flush eyes with water as a precaution.[7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[8]

Disposal Considerations
Dispose of Cefpodoxime-d3 and its containers in accordance with local, state, and federal

regulations. Do not allow the product to reach the sewage system or dispose of it with

household garbage.

Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal conditions.[8]

Chemical Stability: The product is stable under recommended storage conditions.[8]

Conditions to Avoid: Avoid dust formation and exposure to incompatible materials.[5]

Incompatible Materials: Strong oxidizing agents, highly alkaline or acidic materials.[8]

Hazardous Decomposition Products: No data available.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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